Cas no 1795477-55-2 (4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one)

4-[1-(2-Fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one is a fluorinated heterocyclic compound featuring a pyrrolidine moiety linked to a pyran-2-one scaffold via an ether bridge. Its structural design combines a 2-fluorobenzoyl group with a methyl-substituted pyranone, offering potential utility in medicinal chemistry and pharmaceutical research. The fluorinated aromatic ring enhances metabolic stability and binding affinity, while the pyrrolidine and pyranone framework may contribute to selective biological activity. This compound is of interest for its synthetic versatility, enabling further derivatization for structure-activity relationship studies. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.
4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one structure
1795477-55-2 structure
Product Name:4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
CAS No:1795477-55-2
MF:C17H16FNO4
MW:317.311648368835
CID:5368747
Update Time:2025-06-09

4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
    • Inchi: 1S/C17H16FNO4/c1-11-8-13(9-16(20)22-11)23-12-6-7-19(10-12)17(21)14-4-2-3-5-15(14)18/h2-5,8-9,12H,6-7,10H2,1H3
    • InChI Key: KTCKEFQRJJMHNH-UHFFFAOYSA-N
    • SMILES: C1(=O)OC(C)=CC(OC2CCN(C(=O)C3=CC=CC=C3F)C2)=C1

4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6473-7520-2μmol
4-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
1795477-55-2 90%+
2μl
$85.5 2023-04-25
Life Chemicals
F6473-7520-1mg
4-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
1795477-55-2 90%+
1mg
$81.0 2023-04-25
Life Chemicals
F6473-7520-2mg
4-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
1795477-55-2 90%+
2mg
$88.5 2023-04-25
Life Chemicals
F6473-7520-3mg
4-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
1795477-55-2 90%+
3mg
$94.5 2023-04-25

Additional information on 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one

Research Briefing on 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1795477-55-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific enzymatic pathways. One such compound, 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1795477-55-2), has emerged as a promising candidate due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, identified by its CAS number 1795477-55-2, belongs to a class of pyrrolidine-based derivatives that exhibit selective inhibition against key enzymes involved in inflammatory and oncogenic pathways. Recent studies have demonstrated its ability to modulate the activity of phosphodiesterase 4 (PDE4), a target implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis. Structural analysis reveals that the 2-fluorobenzoyl group enhances binding affinity, while the pyran-2-one moiety contributes to metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed a multi-step synthetic route to optimize the yield and purity of 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one. Key modifications included the introduction of a methyl group at the 6-position of the pyran ring, which improved pharmacokinetic properties. The compound exhibited nanomolar inhibitory activity against PDE4B in vitro, with an IC50 of 12.3 nM, and demonstrated significant anti-inflammatory effects in murine models of lung inflammation.

Further investigations into the compound's mechanism of action revealed its potential as a dual-target inhibitor. A preprint from BioRxiv (2024) reported that 1795477-55-2 also weakly inhibits histone deacetylase 6 (HDAC6), a protein involved in cancer cell proliferation and immune regulation. This dual activity suggests broader therapeutic applications, particularly in oncology, where combined PDE4 and HDAC6 inhibition could synergize to enhance antitumor immunity.

Despite these promising findings, challenges remain in the clinical translation of 4-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one. Pharmacodynamic studies in non-human primates indicated a relatively short half-life (t1/2 = 2.1 hours), necessitating further structural optimization for prolonged activity. Additionally, off-target effects on cardiac ion channels were observed at high concentrations, highlighting the need for rigorous safety profiling.

In conclusion, 1795477-55-2 represents a chemically novel scaffold with multifaceted biological activities. Its development underscores the importance of rational drug design in bridging the gap between academic discovery and therapeutic innovation. Future research should focus on improving its pharmacokinetic profile and exploring combination therapies to maximize clinical potential.

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